2-((4-(4-Chlorophenyl)phthalazin-1-yl)thio)-1-morpholinoethanone

• IUPAC Name: 2-[4-(4-chlorophenyl)phthalazin-1-yl]sulfanyl-1-morpholin-4-ylethanone
• InChI: InChI=1S/C20H18ClN3O2S/c21-15-7-5-14(6-8-15)19-16-3-1-2-4-17(16)20(23-22-19)27-13-18(25)24-9-11-26-12-10-24/h1-8H,9-13H2
• InChI Key: CUEDUDOWPYBVRS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(C3=CC=CC=C32)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

2-((4-(4-Chlorophenyl)phthalazin-1-yl)thio)-1-morpholinoethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• A study focused on the synthesis of novel thiophene derivatives, including 1-(4-morpholinophenyl)ethanone, revealed insights into their chemical structure and properties. The molecular modeling of these compounds provided valuable information on molecular parameters such as electronegativity, net dipole moment, and binding energy, which are crucial for understanding their interactions and reactivity (Helal et al., 2015).

Biological Activity

• Research on phthalocyanine derivatives possessing 2-(morpholin-4-yl)ethoxy groups highlighted their potential for photodynamic therapy. These compounds, including morpholino derivatives, showed promising biological activity in in vitro cancer cell line models, making them candidates for therapeutic applications (Kucińska et al., 2015).

Antimicrobial and Antitumor Potential

• A study on the synthesis of fused 1,2,4-triazines, which are structurally related to phthalazinones, demonstrated their potential antimicrobial and antitumor activities. These findings suggest the therapeutic potential of similar compounds, including those with morpholino groups (Abd El-Moneim et al., 2015).

Applications in Organic Synthesis

• Research on the reaction of 1,2,4-triazine derivatives with amines, including morpholine, indicated their utility in the synthesis of various chemical compounds. These reactions are fundamental in the development of new materials and pharmaceuticals (Mustafa et al., 1970).

Photodynamic Therapy and NIR Emission

• A study on near-infrared-emitting cationic iridium complexes based on highly conjugated cyclometalated benzo[g]phthalazine derivatives, similar in structure to the compound , showed significant potential in photodynamic therapy and organic-light-emitting devices. These findings are crucial for the development of new therapeutic and electronic materials (Xin et al., 2015).